Cas no 899953-88-9 (N-(3-methoxyphenyl)-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-(3-methoxyphenyl)-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 899953-88-9
• Molecular Formula: C₁₂H₁₂N₆O
• Molecular Weight: 256.26328086853
• CID: 5500042
• PubChem ID: 7659048

N-(3-methoxyphenyl)-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Properties

Names and Identifiers

• AKOS021654025
• N-(3-methoxyphenyl)-3-methyltriazolo[4,5-d]pyrimidin-7-amine
• 899953-88-9
• N-(3-methoxyphenyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• F2792-0148

• InChIKey： ZKBKNMAUEDSYBR-UHFFFAOYSA-N
• Inchi： 1S/C12H12N6O/c1-18-12-10(16-17-18)11(13-7-14-12)15-8-4-3-5-9(6-8)19-2/h3-7H,1-2H3,(H,13,14,15)
• SMILES： O(C)C1=CC=CC(=C1)NC1=C2C(=NC=N1)N(C)N=N2

Computed Properties

• Exact Mass: 256.10725903g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 256.10725903g/mol
• Heavy Atom Count: 19
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines